Cas no 134627-20-6 (N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine)

• Product Name: N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine
• CAS No: 134627-20-6
• MF: C₁₇H₁₄N₄
• MW: 274.31986284256
• CID: 2903115
• PubChem ID: 3802025
• Update Time: 2025-06-11

N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine
• AKOS001574449
• N-(1,2,3-BENZOTRIAZOL-1-YLMETHYL)NAPHTHALEN-2-AMINE
• BBL001143
• STK366404
• SR-01000394295-1
• 651-762-1
• SR-01000394295
• N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-naphthalenamine
• Benzotriazol-1-ylmethyl-naphthalen-2-YL-amine
• 134627-20-6
• VS-00824
• N-[(1H-1,2,3-benzotriazol-1-yl)methyl]naphthalen-2-amine
• N-(benzotriazol-1-ylmethyl)naphthalen-2-amine

• Inchi： 1S/C17H14N4/c1-2-6-14-11-15(10-9-13(14)5-1)18-12-21-17-8-4-3-7-16(17)19-20-21/h1-11,18H,12H2
• InChI Key： BULIYNSZVODELS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)CNC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 274.121846464Da
• Monoisotopic Mass: 274.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 541.8±33.0 °C at 760 mmHg
• Flash Point: 281.5±25.4 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine

Comprehensive Overview of N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine (CAS No. 134627-20-6)

N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine (CAS No. 134627-20-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, is a derivative of benzotriazole and naphthalene, two well-known aromatic systems. The combination of these moieties results in a molecule with intriguing chemical and physical characteristics, making it a subject of interest for researchers and industry professionals alike.

One of the key features of N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine is its potential role in material science and pharmaceutical research. The benzotriazole group is known for its ability to act as a stabilizing agent, while the naphthalene moiety contributes to the compound's aromaticity and potential for π-π stacking interactions. These properties make it a candidate for use in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices, where stable and efficient materials are highly sought after.

In the context of drug discovery, N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine has been explored for its potential as a pharmacophore. The benzotriazole group is a common motif in medicinal chemistry due to its ability to mimic peptide bonds and interact with biological targets. Researchers are investigating whether this compound could serve as a building block for new therapeutic agents, particularly in areas such as anti-inflammatory and anticancer drug development. Its structural versatility allows for modifications that could enhance its bioavailability and target specificity.

Another area where N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine shows promise is in corrosion inhibition. The benzotriazole derivatives are widely recognized for their ability to protect metals from oxidative damage, and this compound's extended aromatic system may offer additional advantages in terms of adhesion and durability. Industries such as automotive and aerospace are constantly seeking advanced materials to extend the lifespan of their components, and this compound could play a role in meeting those needs.

From a synthetic chemistry perspective, N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine is an interesting case study due to its multistep synthesis and the challenges associated with optimizing its yield and purity. Researchers have explored various catalytic systems and reaction conditions to improve the efficiency of its production. The compound's stability under different pH and temperature conditions is also a topic of ongoing investigation, as these factors are critical for its practical applications.

Environmental considerations are increasingly important in the development and use of chemical compounds, and N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine is no exception. Studies have begun to assess its biodegradability and ecotoxicity to ensure that its applications align with sustainable practices. This is particularly relevant given the growing demand for green chemistry solutions that minimize environmental impact while maintaining performance.

In summary, N-(1H-Benzotriazol-1-ylmethyl)naphthalen-2-amine (CAS No. 134627-20-6) is a multifaceted compound with potential applications spanning material science, pharmaceuticals, corrosion inhibition, and beyond. Its unique combination of benzotriazole and naphthalene moieties offers a wealth of opportunities for innovation, while also presenting challenges that researchers are actively addressing. As interest in functional materials and targeted therapies continues to grow, this compound is likely to remain a focal point of scientific and industrial exploration.